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Compound of Interest

Compound Name: 2-Chlorohistidine

Cat. No.: B161036 Get Quote

A note to the reader: Information regarding the chemical structure, synthesis, and biological

activity of 2-Chlorohistidine is not readily available in the public domain. This suggests that it

is a compound that is not widely synthesized or studied.

In its place, this technical guide offers a comprehensive overview of a closely related and well-

characterized analogue: 2-Fluoro-L-histidine. This fluorinated counterpart serves as a valuable

tool in biochemical and biomedical research, particularly in the study of protein structure and

function. This guide is intended for researchers, scientists, and drug development

professionals.

Chemical Structure and Identification
2-Fluoro-L-histidine is a synthetic amino acid in which a hydrogen atom at the second position

of the imidazole ring of histidine is replaced by a fluorine atom. This substitution imparts unique

physicochemical properties that can be exploited in various experimental contexts.

Table 1: Chemical Identifiers for 2-Fluoro-L-histidine
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Identifier Value

IUPAC Name
(2S)-2-amino-3-(2-fluoro-1H-imidazol-5-

yl)propanoic acid

Molecular Formula C₆H₈FN₃O₂

Molecular Weight 173.15 g/mol

CAS Number 57212-36-9

SMILES N--INVALID-LINK--C(O)=O

InChI

InChI=1S/C6H8FN3O2/c7-6-8-2-4(1-

5(9)10(11)12)3-13-6/h2,5H,1,9H2,(H,8,13)

(H,10,11,12)/t5-/m0/s1

Physicochemical and Crystallographic Data
The introduction of fluorine, a highly electronegative atom, significantly alters the electronic

properties of the imidazole ring. This has implications for its pKa, hydrogen bonding

capabilities, and utility as a spectroscopic probe.

Table 2: Selected Crystallographic Data for 2-Fluoro-L-histidine[1]

Parameter Value

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions
a = 5.1880(3) Å, b = 7.3480(5) Å, c =

18.7169(12) Å

Volume 713.51(8) Å³

Z 4

Calculated Density 1.612 Mg/m³

Synthesis of 2-Fluoro-L-histidine
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The synthesis of 2-Fluoro-L-histidine has been reported, with modifications to established

procedures. A general workflow for its synthesis is outlined below.
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Synthesis Workflow for 2-Fluoro-L-histidine

Protection

Fluorination

Deprotection

Purification

L-Histidine methyl ester

Amino group protection
(e.g., with Trifluoroacetic anhydride)

Step 1

Diazotization followed by
fluorination (Balz-Schiemann type reaction)

Step 2

Hydrolysis of the N-trifluoroacetyl group
(e.g., with 1 N NaOH)

Step 3

Crystallization

Step 4

2-Fluoro-L-histidine
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Application of 2-Fluoro-L-histidine in Protein Studies

Incorporation

Spectroscopic Analysis

Structural and Functional Insights

Incorporation of 2-Fluoro-L-histidine
into a protein of interest

19F NMR Spectroscopy

Enables

Probing local environment
and conformational changes Investigating enzyme mechanisms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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